3,4-DIMETHYL-N~1~-[2-(METHYLSULFANYL)PHENYL]BENZAMIDE

Specification

• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol
• IUPAC Name: 3,4-dimethyl-N-(2-methylsulfanylphenyl)benzamide
• Standard InChI: InChI=1S/C16H17NOS/c1-11-8-9-13(10-12(11)2)16(18)17-14-6-4-5-7-15(14)19-3/h4-10H,1-3H3,(H,17,18)
• Standard InChI Key: NZCYUUATLLDSLH-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2SC)C
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2SC)C

Introduction

3,4-Dimethyl-N-[2-(methylsulfanyl)phenyl]benzamide is a chemical compound with a molecular formula of C16H17NOS. This compound is part of a broader class of benzamides, which are known for their diverse applications in pharmaceuticals and organic chemistry. The presence of a methylsulfanyl group attached to the phenyl ring and two methyl groups on the benzamide ring makes this compound unique in terms of its chemical structure and potential biological activity.

Synthesis and Preparation

The synthesis of 3,4-dimethyl-N-[2-(methylsulfanyl)phenyl]benzamide typically involves the reaction of 3,4-dimethylbenzoic acid with 2-(methylsulfanyl)aniline in the presence of a coupling agent. Common methods include using carbodiimides like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in a suitable solvent.

Research Findings and Data

Property	Value
Molecular Weight	271.38 g/mol
Molecular Formula	C16H17NOS
Synthesis Method	Carbodiimide-mediated coupling

Future Directions

• Biological Screening: Conducting comprehensive biological assays to determine the compound's potential therapeutic applications.

• Chemical Modifications: Exploring structural modifications to enhance biological activity or improve pharmacokinetic properties.